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For researchers, scientists, and professionals in drug development, the precise measurement
of time and frequency is a cornerstone of modern experimental physics. Optical atomic clocks,
with their unprecedented stability and accuracy, are pushing the boundaries of measurement
science. A key aspect of their development and application is the precise determination of the
frequency ratio between different clock types. This guide provides an objective comparison of
recent frequency ratio measurements, supported by experimental data and detailed
methodologies.

Optical clocks have achieved fractional stability and reproducibility at the 10-18 level,
surpassing their microwave predecessors by two orders of magnitude[1][2]. Measuring the
frequency ratio between different optical clocks is fundamental for a wide range of applications,
including tests of fundamental physics, relativistic geodesy, and the future redefinition of the Sl
second[1][3][4].

Quantitative Comparison of Frequency Ratios

Recent advancements have enabled frequency ratio measurements with uncertainties at or
below 8 x 1018, A network of optical clocks based on Aluminum (Al*), Ytterbium (Yb), and
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Strontium (Sr) has been a key enabler of these highly accurate measurements. The following

table summarizes some of the most precise frequency ratio measurements reported to date.

. Measured Fractional

Clock Ratio . . Reference
Frequency Ratio Uncertainty
1.207 507 039 343

v(271YDb) / v(&7Sr) 1.5x 10715
340 4(18)
2.177 473 194 134

V(*°°Hg) / v(*71Yb) 8.8 x 1077
565 07(19)
2.952 748 749 874

v(15In*) / v(87Sr) 7.7 x 10716
863 3(23)

V(#AIF) I v(t7tYb) See Ref. ~6-8 x 10718

V(Z7AI*) / v(87Sr) See Ref. ~6-8 x 10718

v(171Yb) / v(®'Sr) See Ref. ~6-8 x 10718

Experimental Protocols

The precise measurement of optical clock frequency ratios relies on a sophisticated

experimental setup. A typical protocol involves the following key steps:

o Laser Stabilization: The frequency of a laser is locked to a narrow atomic transition in each

optical clock. This is the heart of the clock, providing a stable optical frequency reference.

e Optical Frequency Comb: A femtosecond optical frequency comb is used as a gearwork to

precisely measure the ratio of the two different optical frequencies. The comb acts as a ruler

in the frequency domain, allowing for the direct comparison of the two clock lasers.

o Frequency Transfer: The stabilized laser light from each clock is transferred to the frequency

comb. This can be done using optical fibers for short distances or free-space links for longer

distances. Recent experiments have demonstrated successful frequency transfer over a 1.5-

kilometer free-space link.
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o Data Acquisition and Analysis: The output of the frequency comb provides the frequency
ratio. This data is collected over long periods to average down statistical noise and to
carefully evaluate systematic uncertainties.

A critical aspect of these experiments is the meticulous evaluation of all systematic effects that
could shift the clock frequencies. These include effects like the blackbody radiation shift,
Zeeman shift, and lattice light shift.

Below is a diagram illustrating the typical workflow for an optical clock frequency ratio
measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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